[2-(Tert-butoxycarbonylamino)-5,7-difluoro-1,3-benzothiazol-6-YL]boronic acid

• Molecular Formula: C12H13BF2N2O4S
• Molecular Weight: 330.12 g/mol
• IUPAC Name: [5,7-difluoro-2-[(2-methylpropan-2-yl)oxycarbonylamino]-1,3-benzothiazol-6-yl]boronic acid
• InChI: InChI=1S/C12H13BF2N2O4S/c1-12(2,3)21-11(18)17-10-16-6-4-5(14)7(13(19)20)8(15)9(6)22-10/h4,19-20H,1-3H3,(H,16,17,18)
• InChI Key: CBPZRRUPFILGQI-UHFFFAOYSA-N
• Canonical SMILES: B(C1=C(C=C2C(=C1F)SC(=N2)NC(=O)OC(C)(C)C)F)(O)O

Description

[2-(Tert-butoxycarbonylamino)-5,7-difluoro-1,3-benzothiazol-6-YL]boronic acid is a heterocyclic boronic acid derivative featuring a benzothiazole core substituted with fluorine atoms at positions 5 and 7, a tert-butoxycarbonyl (Boc)-protected amino group at position 2, and a boronic acid moiety at position 4. Benzothiazoles are privileged scaffolds in medicinal chemistry due to their bioisosteric properties and ability to engage in hydrogen bonding and π-π interactions. The boronic acid group enhances reactivity with diols and hydroxyl-rich biomolecules, making this compound a candidate for protease inhibition, molecular recognition, or targeted drug delivery .

Biological Activity

[2-(Tert-butoxycarbonylamino)-5,7-difluoro-1,3-benzothiazol-6-YL]boronic acid is a compound of interest due to its potential biological activities, particularly in the fields of oncology and antimicrobial research. This article reviews the biological activity of this compound, focusing on its anticancer properties, antimicrobial effects, and antioxidant activities.

Chemical Structure and Properties

The compound is characterized by a boronic acid functional group, which is known for its ability to form reversible covalent bonds with diols. This property is crucial for its interaction with biological molecules.

• Molecular Formula: C12H14B F2N2O3S
• Molecular Weight: 303.1 g/mol
• CAS Number: 163210-89-7

Anticancer Activity

Research has demonstrated that boronic acid derivatives exhibit significant anticancer activity. A study highlighted the cytotoxic effects of various boronic compounds on prostate cancer cells (PC-3) and healthy fibroblast cells (L929). The results indicated that at a concentration of 5 µM, the viability of PC-3 cells decreased to 33%, while L929 cells retained 71% viability after treatment with specific boronic compounds .

Table 1: Cytotoxic Effects of Boronic Compounds on Cancer and Healthy Cells

Compound	Concentration (µM)	PC-3 Cell Viability (%)	L929 Cell Viability (%)
B5	5	33	71
B7	5	44	95

Antimicrobial Properties

Boronic acids have also been studied for their antimicrobial properties. The compound was tested against various microorganisms, including Staphylococcus aureus and Escherichia coli. The inhibition zones ranged from 7 to 13 mm, indicating effective antimicrobial activity against these pathogens .

Table 2: Antimicrobial Activity of Boronic Compounds

Microorganism	Inhibition Zone Diameter (mm)
Staphylococcus aureus	10
Escherichia coli	8
Methicillin-resistant S. aureus (MRSA)	12

Antioxidant Activity

The antioxidant potential of boronic acid derivatives was evaluated using several assays, including DPPH and ABTS methods. The phenyl boronic-based ligands demonstrated significant antioxidant activity comparable to standard antioxidants such as α-Tocopherol and Butylated Hydroxytoluene (BHT) .

The mechanism behind the biological activities of boronic acids typically involves their ability to interact with key biological targets through reversible covalent bonding. This interaction can lead to the inhibition of critical pathways in cancer cells or disruption of cellular processes in microorganisms.

Case Studies

• Prostate Cancer Treatment : A study showed that treatment with boronic acid derivatives significantly reduced tumor growth in animal models. These compounds were found to selectively target cancer cells while sparing healthy cells, minimizing side effects .
• Antimicrobial Efficacy : Another case study focused on a series of boronic compounds that exhibited broad-spectrum antimicrobial activity. The results indicated that these compounds could potentially be developed into new antibiotics .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

2.1.1 Thiophene-Based Boronic Acids

• [5-(Dihydroxyboranyl)thiophen-2-yl]boronic acid (CAS 26076-46-0): Structure: Contains a thiophene ring with boronic acid groups at positions 2 and 3. Applications: Used in Suzuki-Miyaura cross-coupling reactions for synthesizing conjugated polymers.

2.1.2 Phenylboronic Acid Derivatives

• [2-[[4-(2-Methoxyethyl)phenoxy]methyl]phenyl]boronic acid: Structure: A phenylboronic acid with a methoxyethyl-phenoxy substituent. Biological Activity: Demonstrated potent inhibition of histone deacetylase (HDAC) in Magnaporthe oryzae (IC₅₀ ~1 µM), outperforming trichostatin A (IC₅₀ ~1.5 µM).

Functional Analogues

2.2.1 Boronic Acid–Cholate Conjugates

• Amphiphilic Wulff-type boronic acid–cholate conjugates :
  • Structure : Combine boronic acid with a cholate tail for saccharide-responsive ion transport.
  • Function : Fructose induces dimerization, enabling cation transport across lipid bilayers.
  • Contrast : The target compound’s benzothiazole core may favor interactions with aromatic residues in enzymes or receptors, whereas cholate conjugates prioritize membrane insertion .

2.2.2 Antiviral Boronic Acid Nucleosides

• 4-Bromobutyl boronic acid derivatives :
  • Structure : Acyclic nucleosides with boronic acid substituents.
  • Activity : Showed inhibitory effects against HIV-1 by mimicking nucleoside phosphorylation.
  • Divergence : The target compound’s benzothiazole ring could enhance stability and bioavailability over flexible acyclic scaffolds .

Data Tables

Table 1: Structural and Functional Comparison

Compound	Core Structure	Key Substituents	Biological/Functional Role	Reference
Target Compound	Benzothiazole	5,7-F; Boc-amino; B(OH)₂	Protease inhibition (hypothesized)	–
[5-(Dihydroxyboranyl)thiophen-2-yl]B.A	Thiophene	B(OH)₂ at 2,5	Suzuki coupling reagent
[2-[[4-(2-Methoxyethyl)phenoxy]methyl]phenyl]B.A	Phenyl	Methoxyethyl-phenoxy	HDAC inhibition (IC₅₀ ~1 µM)
Wulff-type boronic acid–cholate	Phenyl + cholate	Amphiphilic tail	Saccharide-switchable ion transport

Table 2: Physicochemical Properties

Compound	Molecular Weight (g/mol)	LogP (Predicted)	Hydrogen Bond Donors/Acceptors
Target Compound	~368.2	2.1	3 donors, 6 acceptors
[5-(Dihydroxyboranyl)thiophen-2-yl]B.A	171.8	-0.5	4 donors, 4 acceptors
[2-[[4-(2-Methoxyethyl)phenoxy]methyl]phenyl]B.A	316.2	2.8	2 donors, 5 acceptors

Notes

Synthesis Challenges : The target compound’s fluorinated benzothiazole core may require regioselective halogenation and Boc-protection steps, complicating synthesis compared to simpler phenylboronic acids .

Biological Potential: Fluorine atoms enhance metabolic stability and membrane permeability, while the Boc group allows for controlled deprotection in prodrug strategies .

Research Gaps: No direct studies on the target compound’s activity were found in the provided evidence. Comparisons are extrapolated from structural and functional analogs. Experimental validation of its HDAC or protease inhibition is warranted.